Cas no 2172584-52-8 (benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate)
benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-[3-(ethylamino)-2-hydroxypropyl]carbamate
- 2172584-52-8
- EN300-1592421
- benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate
-
- Inchi: 1S/C13H20N2O3/c1-2-14-8-12(16)9-15-13(17)18-10-11-6-4-3-5-7-11/h3-7,12,14,16H,2,8-10H2,1H3,(H,15,17)
- InChI Key: USYFXLZXDLGMRX-UHFFFAOYSA-N
- SMILES: OC(CNC(=O)OCC1C=CC=CC=1)CNCC
Computed Properties
- Exact Mass: 252.14739250g/mol
- Monoisotopic Mass: 252.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 70.6Ų
benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1592421-0.05g |
benzyl N-[3-(ethylamino)-2-hydroxypropyl]carbamate |
2172584-52-8 | 0.05g |
$744.0 | 2023-07-10 | ||
| Enamine | EN300-1592421-0.1g |
benzyl N-[3-(ethylamino)-2-hydroxypropyl]carbamate |
2172584-52-8 | 0.1g |
$779.0 | 2023-07-10 | ||
| Enamine | EN300-1592421-0.25g |
benzyl N-[3-(ethylamino)-2-hydroxypropyl]carbamate |
2172584-52-8 | 0.25g |
$814.0 | 2023-07-10 | ||
| Enamine | EN300-1592421-0.5g |
benzyl N-[3-(ethylamino)-2-hydroxypropyl]carbamate |
2172584-52-8 | 0.5g |
$849.0 | 2023-07-10 | ||
| Enamine | EN300-1592421-1.0g |
benzyl N-[3-(ethylamino)-2-hydroxypropyl]carbamate |
2172584-52-8 | 1.0g |
$884.0 | 2023-07-10 | ||
| Enamine | EN300-1592421-2.5g |
benzyl N-[3-(ethylamino)-2-hydroxypropyl]carbamate |
2172584-52-8 | 2.5g |
$1735.0 | 2023-07-10 | ||
| Enamine | EN300-1592421-5.0g |
benzyl N-[3-(ethylamino)-2-hydroxypropyl]carbamate |
2172584-52-8 | 5.0g |
$2566.0 | 2023-07-10 | ||
| Enamine | EN300-1592421-10.0g |
benzyl N-[3-(ethylamino)-2-hydroxypropyl]carbamate |
2172584-52-8 | 10.0g |
$3807.0 | 2023-07-10 | ||
| Enamine | EN300-1592421-50mg |
benzyl N-[3-(ethylamino)-2-hydroxypropyl]carbamate |
2172584-52-8 | 50mg |
$744.0 | 2023-09-23 | ||
| Enamine | EN300-1592421-100mg |
benzyl N-[3-(ethylamino)-2-hydroxypropyl]carbamate |
2172584-52-8 | 100mg |
$779.0 | 2023-09-23 |
benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate
Benzyl N-3-(Ethylamino)-2-Hydroxypropylcarbamate (CAS No. 2172584-52-8): An Overview of Its Structure, Properties, and Applications
Benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate (CAS No. 2172584-52-8) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its benzyl and ethylamino functional groups, which contribute to its diverse chemical and biological properties. In this article, we will delve into the structural details, physical and chemical properties, and potential applications of this compound.
The molecular formula of benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate is C14H21NO4. The compound consists of a benzyl group attached to a carbamate moiety, which is further functionalized with an ethylamino group and a hydroxyl group. This combination of functional groups imparts the molecule with a range of reactivity and solubility characteristics that make it suitable for various applications.
In terms of physical properties, benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate is a white crystalline solid at room temperature. It has a melting point of approximately 105°C and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.
The chemical stability of benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate is generally good under neutral conditions. However, it can undergo hydrolysis in strongly acidic or basic environments, leading to the formation of the corresponding amine and carboxylic acid derivatives. This property can be leveraged in controlled-release drug delivery systems where the compound is designed to release its active components under specific pH conditions.
In the context of biological applications, recent studies have highlighted the potential of benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The ethylamino and hydroxyl groups in this compound can be designed to facilitate such conversions, making it an attractive candidate for drug development.
A notable study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate exhibited potent anti-inflammatory effects in vitro. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could have therapeutic potential in treating inflammatory diseases.
Beyond its anti-inflammatory properties, benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate has also shown promise in neuropharmacology. A study published in *Neuropharmacology* reported that the compound exhibited neuroprotective effects against oxidative stress-induced neuronal cell death. The researchers observed that treatment with the compound significantly reduced reactive oxygen species (ROS) levels and improved cell viability in neuronal cultures exposed to hydrogen peroxide.
The unique combination of functional groups in benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate also makes it an interesting candidate for use in chemical synthesis. The benzyl group can serve as a protecting group for amino functionalities during multi-step synthetic processes, while the hydroxyl group can be used as a site for further functionalization or conjugation with other molecules.
In conclusion, benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate (CAS No. 2172584-52-8) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure provides it with valuable properties such as solubility, reactivity, and biological activity. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and researchers alike.
2172584-52-8 (benzyl N-3-(ethylamino)-2-hydroxypropylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)